Cas no 60758-85-2 (3-METHOXY-4-PROPOXYBENZONITRILE)

3-METHOXY-4-PROPOXYBENZONITRILE structure
60758-85-2 structure
Product Name:3-METHOXY-4-PROPOXYBENZONITRILE
CAS No:60758-85-2
MF:C11H13NO2
MW:191.226423025131
MDL:MFCD02256111
CID:843823
PubChem ID:2080953
Update Time:2025-07-30

3-METHOXY-4-PROPOXYBENZONITRILE Chemical and Physical Properties

Names and Identifiers

    • 3-METHOXY-4-PROPOXYBENZONITRILE
    • 3-methoxy-4-propoxybenzenecarbonitrile
    • AC1M0P9E
    • AC1Q2YC2
    • CTK5B2199
    • MolPort-000-492-395
    • SBB028809
    • SureCN523551
    • SCHEMBL523551
    • AKOS000198599
    • CS-0230058
    • Z54604504
    • J-512766
    • 60758-85-2
    • DTXSID40366475
    • 3-methoxy-4-propoxy-benzonitrile
    • EN300-10210
    • G76070
    • MDL: MFCD02256111
    • Inchi: 1S/C11H13NO2/c1-3-6-14-10-5-4-9(8-12)7-11(10)13-2/h4-5,7H,3,6H2,1-2H3
    • InChI Key: VRNBLRQKNKJNQJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1OC)CCC

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25

3-METHOXY-4-PROPOXYBENZONITRILE Pricemore >>

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3-METHOXY-4-PROPOXYBENZONITRILE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:60758-85-2)3-METHOXY-4-PROPOXYBENZONITRILE
Order Number:A1168100
Stock Status:in Stock
Quantity:1.0g/5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:10
Price ($):250.0/724.0/1075.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:60758-85-2)3-METHOXY-4-PROPOXYBENZONITRILE
A1168100
Purity:99%/99%/99%
Quantity:1.0g/5.0g/10.0g
Price ($):250.0/724.0/1075.0
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